Cas no 14613-36-6 (Pyridinium,1-amino-2-ethyl-, iodide (1:1))

Pyridinium,1-amino-2-ethyl-, iodide (1:1) structure
14613-36-6 structure
Product Name:Pyridinium,1-amino-2-ethyl-, iodide (1:1)
CAS No:14613-36-6
MF:C7H11IN2
MW:250.080113649368
CID:230870
PubChem ID:15201891
Update Time:2025-04-19

Pyridinium,1-amino-2-ethyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Pyridinium,1-amino-2-ethyl-, iodide (1:1)
    • 2-ethylpyridin-1-ium-1-amine,iodide
    • AGN-PC-0045MU
    • NSC103139
    • NSC-103139
    • Pyridinium, 1-amino-2-ethyl-, iodide
    • SureCN7311521
    • 1-Amino-2-ethylpyridin-1-ium iodide
    • DTXSID50569955
    • 1-amino-2-ethylpyridinium iodide
    • BFZDPFXYJDWBEC-UHFFFAOYSA-M
    • 14613-36-6
    • SCHEMBL7311521
    • Inchi: 1S/C7H11N2.HI/c1-2-7-5-3-4-6-9(7)8;/h3-6H,2,8H2,1H3;1H/q+1;/p-1
    • InChI Key: BFZDPFXYJDWBEC-UHFFFAOYSA-M
    • SMILES: [I-].[N+]1(C=CC=CC=1CC)N

Computed Properties

  • Exact Mass: 124.10016
  • Monoisotopic Mass: 249.99670g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 83
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.9Ų

Experimental Properties

  • PSA: 29.26
  • LogP: -2.16450
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